3-(4-benzylpiperazin-1-yl)-N-(4-bromo-3-methylphenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-benzylpiperazin-1-yl)-N-(4-bromo-3-methylphenyl)propanamide, also known as BRL-15572, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of piperazine derivatives and has been found to exhibit a range of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 3-(4-benzylpiperazin-1-yl)-N-(4-bromo-3-methylphenyl)propanamide is not fully understood. However, it has been shown to act as a selective antagonist of the dopamine D3 receptor, which is believed to play a role in the regulation of mood, motivation, and reward.
Biochemical and Physiological Effects:
3-(4-benzylpiperazin-1-yl)-N-(4-bromo-3-methylphenyl)propanamide has been found to exhibit a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of neuronal activity, and the modulation of immune system function. It has also been shown to have a positive effect on cognitive function, memory, and learning.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(4-benzylpiperazin-1-yl)-N-(4-bromo-3-methylphenyl)propanamide for lab experiments is its high selectivity for the dopamine D3 receptor, which allows for more precise and targeted studies of this receptor. However, one limitation is that it has a relatively short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several potential future directions for research on 3-(4-benzylpiperazin-1-yl)-N-(4-bromo-3-methylphenyl)propanamide. One area of interest is its potential therapeutic applications in the treatment of psychiatric disorders, such as depression and anxiety. Another potential area of interest is its potential use as an anti-cancer agent, as it has been shown to exhibit cytotoxic effects in certain cancer cell lines. Additionally, further studies are needed to fully understand its mechanism of action and to identify any potential side effects or limitations.
Synthesis Methods
The synthesis of 3-(4-benzylpiperazin-1-yl)-N-(4-bromo-3-methylphenyl)propanamide involves several steps, including the reaction of 4-bromo-3-methylbenzaldehyde with benzylamine to form 4-benzyl-3-methylbenzaldehyde. This intermediate is then reacted with piperazine to yield 3-(4-benzylpiperazin-1-yl)-3-methylbenzaldehyde. Finally, this compound is reacted with propanoyl chloride to form 3-(4-benzylpiperazin-1-yl)-N-(4-bromo-3-methylphenyl)propanamide.
Scientific Research Applications
3-(4-benzylpiperazin-1-yl)-N-(4-bromo-3-methylphenyl)propanamide has been extensively studied for its potential therapeutic applications in various fields of medicine, including psychiatry, neurology, and oncology. It has been found to exhibit a range of pharmacological activities, including antidepressant, anxiolytic, and antipsychotic effects.
properties
Product Name |
3-(4-benzylpiperazin-1-yl)-N-(4-bromo-3-methylphenyl)propanamide |
---|---|
Molecular Formula |
C21H26BrN3O |
Molecular Weight |
416.4 g/mol |
IUPAC Name |
3-(4-benzylpiperazin-1-yl)-N-(4-bromo-3-methylphenyl)propanamide |
InChI |
InChI=1S/C21H26BrN3O/c1-17-15-19(7-8-20(17)22)23-21(26)9-10-24-11-13-25(14-12-24)16-18-5-3-2-4-6-18/h2-8,15H,9-14,16H2,1H3,(H,23,26) |
InChI Key |
HHLPBUQPFJWKRI-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=C1)NC(=O)CCN2CCN(CC2)CC3=CC=CC=C3)Br |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)CCN2CCN(CC2)CC3=CC=CC=C3)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.